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Compound of Interest

Compound Name: O-2,4-Dnp-L-Tyrosine

Cat. No.: B13804670

Get Quote

Executive Summary
O-2,4-Dnp-L-Tyrosine is a specialized tyrosine derivative where the phenolic hydroxyl group is

protected by a 2,4-dinitrophenyl (Dnp) ether linkage. It is primarily utilized in Fmoc-based Solid

Phase Peptide Synthesis (SPPS) to protect the tyrosine side chain, particularly in sequences

containing Histidine, where it prevents imidazole alkylation, or for specific orthogonal

deprotection strategies.

Its stability profile is defined by high acid resistance (stable to TFA), moderate base resistance

(stable to piperidine), but extreme sensitivity to thiols (thiolysis). Successful storage and

handling depend entirely on preventing premature thiolytic cleavage and photodegradation.
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Property Specification Notes

Chemical Name
O-(2,4-Dinitrophenyl)-L-

tyrosine

Often encountered as Fmoc-

Tyr(Dnp)-OH

Molecular Weight ~347.28 g/mol (Free amine)
Varies by derivative (e.g.,

Fmoc: ~569.5 g/mol )

Appearance
Yellow to Orange Crystalline

Powder

Color derives from the nitro-

aromatic chromophore.[1]

Solubility
High: DMSO, DMF, NMPLow:

Water, Alcohols

Hydrophobic Dnp group

significantly reduces aqueous

solubility.

Chromophore
Strong UV absorbance allows

easy HPLC tracking.

Stability Analysis & Degradation Mechanisms
The Thiolysis "Kill Switch" (Critical)
The defining feature of the O-Dnp group is its susceptibility to Nucleophilic Aromatic

Substitution (

). Unlike acid-labile groups (e.g., t-Butyl) or base-labile groups (e.g., Fmoc), the Dnp ether is
cleaved by thiols in a basic environment.

Mechanism: A thiol (e.g., 2-mercaptoethanol, DTT) attacks the electron-deficient

dinitrophenyl ring at the C-1 position.

Intermediate: Formation of a Meisenheimer complex.

Result: The Dnp group is transferred from the Tyrosine oxygen to the Thiol sulfur,

regenerating free Tyrosine and forming S-Dnp-Thiol (which precipitates or is washed away).

Risk: Exposure to reducing agents (DTT, BME) during storage or handling will destroy the

molecule.

Photostability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.orglett.3c02418
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13804670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitro-compounds are inherently photosensitive. Prolonged exposure to UV or strong ambient

light can lead to:

Nitro-reduction: Partial reduction to nitroso or hydroxylamine species.

Ring rearrangement: Leading to non-specific degradation products.

Darkening: The yellow powder turns brown/black, indicating decomposition.

Acid/Base Orthogonality
Acid Stability: The Dnp ether linkage is stable in 95% Trifluoroacetic Acid (TFA). It survives

the final cleavage cocktail used to detach peptides from resins (provided no thiols are in the

cocktail).

Base Stability: It is stable in 20% Piperidine/DMF, allowing it to survive repeated Fmoc

deprotection cycles.

Visualization: Stability & Cleavage Pathways
The following diagram illustrates the logical flow of stability and the specific mechanism of

thiolytic cleavage.
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Figure 1: Reaction logic tree showing the orthogonal stability of O-Dnp-Tyr against acid/base

and its specific vulnerability to thiols.

Storage Protocols
To maintain purity >98% over long durations, adhere to the following storage hierarchy.

Long-Term Storage (> 1 Month)
Temperature: Store at -20°C.

Desiccation: Essential.[2] Store under an inert atmosphere (Argon or Nitrogen) if possible, or

in a desiccator with active silica gel. Moisture can catalyze slow hydrolysis or aggregation.

Container:Amber glass vials with Teflon-lined screw caps. Do not use clear glass.

Thaw Cycle: Allow the vial to equilibrate to room temperature before opening to prevent

water condensation on the cold powder.

Short-Term / Working Solution
Solvent: Dissolve in DMF or DMSO. Avoid protic solvents (Methanol/Water) for stock

solutions as they promote slow solvolysis over weeks.

Stability: Solutions in DMF are stable for ~1 week at 4°C if kept dark.

Precaution: Ensure the solvent is thiol-free. Standard DMF grades are usually safe, but

recycled solvents must be checked for amine/thiol contaminants.

Experimental Handling & Quality Control
QC: Verifying Integrity
Before using valuable reagents, validate the integrity of O-Dnp-Tyr using HPLC.

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (+0.1% TFA).
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Detection: Monitor at 300 nm.

Intact Dnp-Tyr: Elutes later (more hydrophobic).

Free Tyrosine: Elutes earlier (hydrophilic, no absorbance at 300nm, only 280nm).

Free Dinitrophenol: Distinct peak if hydrolysis occurred.

Removal Protocol (Post-Synthesis)
If using O-Dnp-Tyr in peptide synthesis, the Dnp group is removed after the peptide is cleaved

from the resin and purified.

Dissolve: Peptide in DMF or Water/Buffer (pH 8.0).

Reagent: Add 2-Mercaptoethanol (20% v/v) or DTT (0.5 M).

Reaction: Stir at Room Temp for 30–60 minutes.

Purification: The reaction turns bright yellow (release of Dnp-thiol). Extract with ether or

repurify via HPLC to remove the Dnp-thiol byproduct.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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